Cas no 68527-66-2 (6-Chloro-8-nitroquinoline)

• Product Name: 6-Chloro-8-nitroquinoline
• CAS No: 68527-66-2
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• MDL: MFCD00092380
• CID: 971100
• PubChem ID: 110462
• Update Time: 2025-04-19

6-Chloro-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-nitroquinoline
• 6-Chloro-8-methylquinoline
• 6-Chlor-8-nitro-chinolin
• 6-chloro-8-nitro-quinoline
• 8-Nitro-6-chlor-chinolin
• Quinoline,6-chloro-8-nitro
• Quinoline, 6-chloro-8-nitro-
• DTXSID2071609
• MFCD00092380
• AKOS000127237
• LLXHVCBOOWNXPV-UHFFFAOYSA-N
• F52636
• SY172893
• AMS_CNC_ID-1069463980
• 68527-66-2
• SMSSF-0510063
• CS-W015198
• MB00632
• SCHEMBL3557626
• AB01325358-02
• NCGC00331616-01
• EN300-29787
• Z235362839
• AS-48698
• FT-0706735
• DB-074037
• DTXCID4046078

• MDL： MFCD00092380
• Inchi： 1S/C9H5ClN2O2/c10-7-4-6-2-1-3-11-9(6)8(5-7)12(13)14/h1-5H
• InChI Key： LLXHVCBOOWNXPV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C(=CC=CN=2)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.00400
• Monoisotopic Mass: 208.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7A^2

Experimental Properties

• Density: 1.484
• Boiling Point: 343.8°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.688
• PSA: 58.71000
• LogP: 3.31960